obscurolide A1 obscurolide A1 Obscurolide A1 is a natural butyrolactone isolated from S. viridochromogenes. It inhibits calcium/calmodulin-dependent phosphodiesterase from bovine brain, presumably PDE1 (IC50 = 15 mM).
Brand Name: Vulcanchem
CAS No.: 144397-99-9
VCID: VC0114470
InChI: InChI=1S/C15H17NO5/c1-9(17)2-7-13-12(8-14(18)21-13)16-11-5-3-10(4-6-11)15(19)20/h2-7,9,12-13,16-17H,8H2,1H3,(H,19,20)/b7-2+
SMILES: CC(C=CC1C(CC(=O)O1)NC2=CC=C(C=C2)C(=O)O)O
Molecular Formula: C15H17NO5
Molecular Weight: 291.3 g/mol

obscurolide A1

CAS No.: 144397-99-9

Main Products

VCID: VC0114470

Molecular Formula: C15H17NO5

Molecular Weight: 291.3 g/mol

obscurolide A1 - 144397-99-9

CAS No. 144397-99-9
Product Name obscurolide A1
Molecular Formula C15H17NO5
Molecular Weight 291.3 g/mol
IUPAC Name 4-[[2-[(E)-3-hydroxybut-1-enyl]-5-oxooxolan-3-yl]amino]benzoic acid
Standard InChI InChI=1S/C15H17NO5/c1-9(17)2-7-13-12(8-14(18)21-13)16-11-5-3-10(4-6-11)15(19)20/h2-7,9,12-13,16-17H,8H2,1H3,(H,19,20)/b7-2+
Standard InChIKey IZSWILLJDXDGDJ-FARCUNLSSA-N
Isomeric SMILES CC(/C=C/C1C(CC(=O)O1)NC2=CC=C(C=C2)C(=O)O)O
SMILES CC(C=CC1C(CC(=O)O1)NC2=CC=C(C=C2)C(=O)O)O
Canonical SMILES CC(C=CC1C(CC(=O)O1)NC2=CC=C(C=C2)C(=O)O)O
Appearance Assay:≥98%An off-white to pale yellow powder
Description Obscurolide A1 is a natural butyrolactone isolated from S. viridochromogenes. It inhibits calcium/calmodulin-dependent phosphodiesterase from bovine brain, presumably PDE1 (IC50 = 15 mM).
Synonyms 4-[[tetrahydro-2-(3-hydroxy-1-butenyl)-5-oxo-3-furanyl]amino]-benzoic acid
PubChem Compound 6438770
Last Modified Nov 11 2021
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